molecular formula C18H21N3O5S B2589000 2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine CAS No. 2034499-81-3

2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine

Cat. No. B2589000
CAS RN: 2034499-81-3
M. Wt: 391.44
InChI Key: BEPNGMQWORTFGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine” is a complex organic molecule. It contains a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .


Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups and rings. The molecule contains a pyrimidine ring, a pyrrolidine ring, and a dihydrobenzo[b][1,4]dioxin ring .

Scientific Research Applications

Pharmaceutical Research

This compound may serve as a precursor or an intermediate in the synthesis of pharmaceutical drugs. The sulfonyl and pyrimidine groups present in the molecule suggest that it could be useful in creating compounds with potential biological activity, such as kinase inhibitors which are often used in cancer therapy .

Material Science

In material science, the unique structure of this compound, particularly the presence of a dihydrobenzodioxin moiety, could be explored for the development of novel organic semiconductors. These materials are crucial for the advancement of electronic devices like organic light-emitting diodes (OLEDs) and solar cells .

Chemical Synthesis

The compound’s structure indicates that it could be involved in catalysis. Its application in palladium-catalyzed reactions, for instance, could lead to the development of new synthetic pathways for complex molecules, enhancing the efficiency of chemical synthesis .

Biological Activity Studies

The dihydrobenzodioxin core is structurally similar to some natural products, which means this compound could be used in the study of biological pathways or as a potential inhibitor or activator of certain enzymes involved in metabolic diseases .

Environmental Science

Compounds with sulfonyl groups have been studied for their role in environmental science, particularly in the degradation of pollutants. This compound could be investigated for its environmental stability and its potential use in the breakdown of harmful chemicals .

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or a reagent in chromatography and spectrometry to help identify or quantify other substances, due to its unique and identifiable chemical structure .

properties

IUPAC Name

2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)pyrrolidin-3-yl]oxy-4,6-dimethylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O5S/c1-12-9-13(2)20-18(19-12)26-14-5-6-21(11-14)27(22,23)15-3-4-16-17(10-15)25-8-7-24-16/h3-4,9-10,14H,5-8,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEPNGMQWORTFGG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)OC2CCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.